Cas no 30948-17-5 ((3S)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: (3S)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 30948-17-5
• MF: C₅H₇NO₃
• MW: 129.113981485367
• MDL: MFCD13194688
• CID: 830037
• PubChem ID: 25100087
• Update Time: 2025-06-14

(3S)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxopyrrolidine-3-carboxylic acid
• (3S)-5-oxopyrrolidine-3-carboxylic acid
• (S)-5-Oxo-pyrrolidine-3-carboxylic acid
• (2S)-5-OXO-2-PIPERAZINECARBOXYLIC ACID
• (S)-5-oxo-3-pyrrolidinecarboxylic acid
• (S)-5-Oxo-piperazin-2-carbonsaeure
• (S)-5-oxo-piperazine-2-carboxylic acid
• (S)-5-Oxopiperazine-2-carboxylic acid
• (S)-5-oxopyrrolidine-3-carboxylic acid
• AB61603
• AK130618
• KB-211602
• MFCD13194688
• 3-Pyrrolidinecarboxylic acid, 5-oxo-, (S)- (8CI,9CI)
• TS-01691
• SCHEMBL14749839
• AKOS006356442
• 30948-17-5
• CS-0053257
• P15832
• GZVHQYZRBCSHAI-VKHMYHEASA-N
• EN300-91476
• (S)-5-oxopyrrolidine-3-carboxylicAcid
• AS-80860

• MDL： MFCD13194688
• Inchi： 1S/C5H7NO3/c7-4-1-3(2-6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)/t3-/m0/s1
• InChI Key： GZVHQYZRBCSHAI-VKHMYHEASA-N
• SMILES： O=C1C[C@H](C(=O)O)CN1

Computed Properties

• Exact Mass: 129.042593085g/mol
• Monoisotopic Mass: 129.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 453.1±38.0 °C at 760 mmHg
• Flash Point: 227.8±26.8 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

(3S)-5-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on (3S)-5-oxopyrrolidine-3-carboxylic acid

Comprehensive Overview of (3S)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 30948-17-5): Properties, Applications, and Research Insights

(3S)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 30948-17-5) is a chiral pyrrolidine derivative with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its 5-membered lactam ring and carboxylic acid functionality, serves as a versatile building block in organic synthesis. Its stereospecific (3S) configuration makes it particularly valuable for designing enantioselective catalysts and bioactive molecules. Researchers frequently explore its role in peptide mimetics, enzyme inhibitors, and prodrug development, aligning with current trends in targeted drug delivery and precision medicine.

The growing interest in sustainable synthetic methods has propelled studies on (3S)-5-oxopyrrolidine-3-carboxylic acid as a green chemistry intermediate. Its compatibility with biocatalytic transformations and microwave-assisted reactions addresses modern demands for energy-efficient processes. Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are critical for quality control, reflecting industry priorities in high-purity synthesis. Recent publications highlight its utility in neurological research, particularly for modulating glutamate receptor activity—a hot topic in neurodegenerative disease therapeutics.

From a commercial perspective, 30948-17-5 attracts attention in the contract manufacturing sector due to its scalability. Suppliers emphasize GMP-grade production to meet pharmaceutical standards, while academic users prioritize structure-activity relationship (SAR) studies. The compound's water solubility and metal-chelating properties also make it relevant for cosmeceutical formulations—a rapidly expanding market segment. Regulatory databases confirm its non-hazardous classification under standard handling conditions, facilitating global trade.

Emerging applications include its incorporation into biodegradable polymers and smart materials, responding to the circular economy trend. Computational chemists utilize (3S)-5-oxopyrrolidine-3-carboxylic acid as a model system for conformational analysis, leveraging its rigid yet flexible ring structure. Patent analyses reveal increasing claims involving its derivatives for anti-inflammatory and metabolic disorder applications, coinciding with rising health consciousness post-pandemic.

Quality benchmarks for CAS No. 30948-17-5 typically specify ≥98% purity with strict enantiomeric excess requirements. Storage recommendations emphasize protection from humidity and oxidation, with inert atmosphere packaging becoming industry-standard. Analytical certificates commonly include mass spectrometry and optical rotation data, catering to stringent QA/QC protocols in drug development pipelines.

Ongoing research explores novel derivatives through click chemistry modifications and bioorthogonal labeling techniques. The compound's hydrogen-bonding capacity enables crystal engineering applications in pharmaceutical cocrystals, addressing solubility challenges—a key focus area in formulation science. Environmental studies confirm its low ecotoxicity, supporting its selection over traditional heterocycles in green chemistry initiatives.

Market intelligence indicates steady demand growth for (3S)-5-oxopyrrolidine-3-carboxylic acid, particularly from biotech startups and academic research centers. Suppliers differentiate offerings through custom synthesis services and isotope-labeled versions (e.g., ¹³C, ¹⁵N) for tracer studies. The compound's structural similarity to proline continues to inspire innovations in foldamer design and protein engineering—cutting-edge domains in synthetic biology.